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Compound of Interest

Compound Name: 5-(4-Fluorophenyl)nicotinonitrile
CAS No.: 154237-18-0
Cat. No.: B189802
Get Quote
. J

CAS: 154237-18-0 | Molecular Formula: C12H7FN2 | MW: 198.20 g/mol [1][2]

Executive Summary & Chemical Identity

5-(4-Fluorophenyl)nicotinonitrile is a critical biaryl pyridine intermediate used primarily in the
discovery of kinase inhibitors (specifically PIM-1 and VEGFR-2 modulators) and CNS-active
agents.[1] Its structural core—a 3,5-disubstituted pyridine—serves as a privileged scaffold in
medicinal chemistry, offering optimal vectors for hydrogen bonding and 1t-stacking interactions
within enzyme active sites.

This guide moves beyond simple catalog listing. It provides a technical framework for sourcing,
validating, and utilizing this compound, ensuring that researchers maintain data integrity from
procurement to application.

Chemical Profile
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Property Specification

IUPAC Name 5-(4-fluorophenyl)pyridine-3-carbonitrile
CAS Number 154237-18-0

SMILES N#CC1=CN=CC(C2=CC=C(F)C=C2)=C1
LogP (Predicted) ~2.7

H-Bond Acceptors 3 (N-pyridine, N-cyano, F)

Rotatable Bonds 1 (Biaryl axis)

Physical State Off-white to pale yellow solid

Commercial Sourcing Landscape

Sourcing this intermediate requires distinguishing between "stock” vendors (milligram to gram
scale) and "process" suppliers (kilogram scale).

Supplier Categorization

o Tier 1: Rapid Fulfillment (Stock)

o BLD Pharm: Primary holder of stock for CAS 154237-18-0. Reliable for discovery-scale
quantities (1g — 25g).[1]

o Combi-Blocks: Known for high-purity heterocycles; often stocks the bromo-precursors and
the final biaryl.

o Enamine: Excellent for analogs. If the exact CAS is out of stock, they hold the largest
"make-on-demand" building block library.

e Tier 2: Bulk & Custom Synthesis (Process)
o WuXi AppTec / PharmBlock: Recommended for GMP-grade scale-up (>1kg).

o American Elements: Focuses on high-purity materials; useful if metal contamination (Pd
residuals) is a critical concern for downstream biology.
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Procurement Risk Assessment

When ordering, request a Certificate of Analysis (CoA) that specifically reports:
» Pd Residuals: Critical if used in cellular assays (Palladium can mimic biological activity).

o Water Content (Karl Fischer): The nitrile group can hydrolyze to the amide under prolonged
poor storage.

Synthesis & Manufacturing Logic

Understanding the synthesis allows you to predict impurities. The standard industrial route
utilizes a Suzuki-Miyaura Cross-Coupling.

The Synthetic Pathway

The reaction couples 5-bromo-3-cyanopyridine with 4-fluorophenylboronic acid.
Why this route?

» Regioselectivity: The 3,5-substitution pattern on pyridine is difficult to achieve via
electrophilic aromatic substitution due to the electron-deficient ring. Halogen displacement
(Suzuki) is the only viable high-yield method.

» Electronic Effects: The electron-withdrawing cyano group at the 3-position activates the C-Br
bond at the 5-position, facilitating oxidative addition of the Palladium catalyst.

Visualization: Synthesis Workflow
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Figure 1: Suzuki-Miyaura coupling pathway highlighting critical reagents and potential impurity
vectors.[1]

Quality Assurance: The Self-Validating Protocol

Do not rely solely on the vendor's CoA.[1] Upon receipt, execute this validation protocol. This
ensures the compound is suitable for sensitive biological assays.

A. Identity Verification (NMR)

« 1H NMR (400 MHz, DMSO-d6):

o Look for the Pyridine protons: Three distinct singlets (or fine doublets) in the aromatic
region (approx. 0 9.0 — 9.2 ppm). The proton between the N and C-CN is most deshielded.

o Look for the Fluorophenyl group: A classic AA'BB' system split by fluorine (approx. & 7.4 —
7.8 ppm).

o Diagnostic Check: If you see a broad singlet around & 7-8 ppm that disappears with D20
shake, your nitrile has hydrolyzed to an amide (Impurity 2 in Fig 1). Reject the batch.

B. Purity & Heavy Metal Check (LC-MS | ICP-MS)

e LC-MS: Run a gradient from 5% to 95% Acetonitrile/Water (+0.1% Formic Acid).
o Target Mass: [M+H]+ = 199.2.

o Watchout: 4,4'-difluorobiphenyl (homocoupling impurity) is non-polar and may elute late or
not ionize well in ESI+. Check UV trace at 254nm.

e Pd Scavenging: If the compound is for a kinase assay, treat a solution with QuadraPure™
TU or similar thiourea scavengers to remove residual Palladium.

Visualization: QC Decision Tree
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Figure 2: Logical flow for incoming goods inspection to prevent assay artifacts.

Application Context

Why is this molecule valuable? It is a "privileged structure™ in drug design.
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» Kinase Inhibition (PIM-1 / VEGFR-2): The pyridine nitrogen acts as a hydrogen bond
acceptor for the hinge region of kinases. The 4-fluorophenyl group occupies the hydrophobic
pocket I, providing metabolic stability (fluorine blocks P450 oxidation at the para-position).

o Fragment-Based Drug Discovery (FBDD): With a MW < 200 and high ligand efficiency, this
molecule is an ideal "fragment” starting point. The nitrile group can be further derivatized into
amines (reduction), amides (hydrolysis), or tetrazoles (click chemistry).

Experimental Protocol: Derivatization Example

To convert the nitrile to a benzylamine (common optimization step):
o Dissolve 5-(4-fluorophenyl)nicotinonitrile (1 eq) in dry THF.

Cool to 0°C under No.

Add LiAlH4 (2.5 eq) dropwise.

Stir 2h. Quench with Fieser workup.

Result: 3-(aminomethyl)-5-(4-fluorophenyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 696-42-4|5-Fluoronicotinonitrile| BLD Pharm [bldpharm.com]

2. 154237-18-0|5-(4-Fluorophenyl)nicotinonitrile|BLD Pharm [bldpharm.com]
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e To cite this document: BenchChem. [Technical Procurement & Validation Guide: 5-(4-
Fluorophenyl)nicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189802/docs#technical-procurement-validation-
guide-5-4-fluorophenyl-nicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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